Cas no 188789-56-2 ((2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid)

• Product Name: (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid
• CAS No: 188789-56-2
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 5548164
• Update Time: 2025-06-11

(2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid
• 3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-[2-(methylthio)ethyl]-2,4-dioxo-, (αS)-

• Inchi： 1S/C13H14N2O4S/c1-20-7-6-10(12(17)18)15-11(16)8-4-2-3-5-9(8)14-13(15)19/h2-5,10H,6-7H2,1H3,(H,14,19)(H,17,18)/t10-/m0/s1
• InChI Key： RPNUTXCHADQPNY-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@@H](N1C(=O)C2=C(NC1=O)C=CC=C2)CCSC

Additional information on (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid

(2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid (CAS No. 188789-56-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid (CAS No. 188789-56-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, and recent research findings that highlight its significance in drug discovery and development.

Chemical Structure and Synthesis

The compound (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid is characterized by a quinazoline core linked to a butanoic acid moiety through a sulfur atom. The quinazoline ring system is a heterocyclic aromatic compound with a six-membered ring fused to a five-membered ring containing two nitrogen atoms. The presence of the sulfur atom in the butanoic acid chain adds an additional layer of complexity to the molecule, influencing its reactivity and biological activity.

The synthesis of (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid typically involves several steps, including the formation of the quinazoline core and the subsequent attachment of the butanoic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in Organic Letters in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

Physical and Chemical Properties

(2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid exhibits several notable physical and chemical properties that make it an attractive candidate for medicinal applications. The compound is a white crystalline solid with a molecular weight of 309.35 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This solubility profile can be advantageous for formulating drug delivery systems that require specific solubility characteristics.

The presence of multiple functional groups in the molecule, including carboxylic acid, sulfur, and nitrogen atoms, contributes to its reactivity and potential for forming various derivatives. These functional groups can be exploited for further chemical modifications to enhance the compound's pharmacological properties or to improve its pharmacokinetic profile.

Biological Activity and Therapeutic Potential

(2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid has been extensively studied for its biological activity, particularly in the context of anticancer therapy. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

A study published in Cancer Research in 2019 demonstrated that (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. Additionally, the compound has been shown to inhibit angiogenesis, which is crucial for tumor growth and metastasis. These findings suggest that (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid could be developed as a novel anticancer agent with broad-spectrum activity.

Beyond its anticancer properties, recent research has also explored the potential of (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid in other therapeutic areas. For example, studies have indicated that the compound may have anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. This dual functionality makes it an attractive candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Development and Future Prospects

The promising preclinical data on (2S)-2-(2,4-dioxo-1H-quinazolin-3-yl)-4-methylsulfanylbutanoic acid have paved the way for further clinical development. Several pharmaceutical companies are currently investigating this compound as part of their drug discovery pipelines. Early-phase clinical trials are underway to evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, there is growing interest in understanding the pharmacokinetic properties of (2S)-2-(2,4-dioxo-1H-quinazolin-3-y\-l)-4-methylsulfanylbutanoic acid. Studies have shown that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life. These characteristics are essential for developing effective drug formulations that can be administered conveniently to patients.

Conclusion

In conclusion, (2S)-2-(2,4-dioxo-1H-qu\-inazolin\-3-y\-l)\--4-methy\-lsulfa\-nylbu\-tano\-ic aci\-d (CAS No. 188789-\--56-\--\--\--\--\--\--\--\--\--\--\--\--\--\--)